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Compound of Interest |

Compound Name: 3,3, 7-Trimethyloxindole
CAS No.: 19501-89-4
Cat. No.: B100706
- 7

The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural
products and synthetic molecules with significant biological activities. Its rigid, bicyclic structure
provides a well-defined three-dimensional orientation for appended functional groups, making it
an attractive starting point for drug design. Within this class, substituted oxindoles are
particularly valuable as intermediates in the synthesis of complex pharmaceutical agents. This
guide provides a detailed technical overview of 3,3,7-Trimethyloxindole, a specific derivative
with potential applications in medicinal chemistry and materials science. We will delve into its
fundamental properties, synthesis, characterization, and potential as a building block for novel
molecular entities. The indole ring is a widespread feature in drugs and bioactive natural
compounds, making indoles with diverse substitution patterns highly sought-after targets for
organic chemists[1].

Compound Identification and Physicochemical
Properties

Correctly identifying a chemical compound is the foundational step for any research endeavor.
The Chemical Abstracts Service (CAS) number is a unique identifier that ensures clarity and
avoids ambiguity with other structurally similar molecules.

CAS Number: 19501-89-4[2]
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The physicochemical properties of a compound dictate its behavior in different environments
and are crucial for designing experimental protocols, including reaction conditions, purification
methods, and formulation strategies.

Property Value Source

Molecular Formula C11H13NO [2]

Molecular Weight 175.23 g/mol Inferred from Formula
CAS Number 19501-89-4 [2]

MDL Number MFCD08361735 2]

Melting Point 150 °C [2]

Boiling Point 285-295 °C [2]

Appearance Solid (typical for oxindoles) Inferred

Synthesis of 3,3,7-Trimethyloxindole: A Mechanistic
Approach

The synthesis of substituted oxindoles can be achieved through various methods. A highly
effective and classic approach for structurally related indole derivatives is the Fischer indole
synthesis. This reaction produces an aromatic heterocyclic indole from a substituted
phenylhydrazine and a ketone under acidic conditions[3]. While a specific protocol for 3,3,7-
Trimethyloxindole is not detailed in the provided results, a validated synthetic route can be
logically constructed based on this well-established methodology.

The proposed synthesis involves the reaction of (2-methylphenyl)hydrazine with
isobutyraldehyde (which will tautomerize to 2-methylprop-1-en-1-ol) or a related ketone,
followed by an acid-catalyzed intramolecular cyclization.

Plausible Synthetic Pathway: The Fischer Indole
Synthesis

The accepted mechanism for the Fischer synthesis involves three key steps:
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» Formation of a phenylhydrazone from the reaction of a phenylhydrazine with a ketone or
aldehyde.

» |somerization of the phenylhydrazone to its corresponding enamine tautomer.

» An acid-catalyzed[4][4]-sigmatropic rearrangement, followed by the elimination of ammonia
(NH3) to form the aromatic indole ring[3].
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Caption: Fischer Indole Synthesis Pathway for 3,3,7-Trimethyloxindole.
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Experimental Protocol (Representative)

This protocol is a representative example based on general Fischer indole synthesis
procedures and should be optimized for this specific target.

Materials:

o-Tolylhydrazine hydrochloride

¢ Isobutyraldehyde

o Glacial Acetic Acid or Polyphosphoric Acid (PPA)
e Sodium Bicarbonate (NaHCOs) solution

o Ethyl Acetate

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Hexanes

Procedure:

» Hydrazone Formation: In a round-bottom flask, dissolve o-tolylhydrazine hydrochloride in a
suitable solvent like glacial acetic acid. Add isobutyraldehyde dropwise to the solution while
stirring at room temperature. The choice of an acid catalyst is critical; Brgnsted acids like HCI
and H2SO0a, or Lewis acids such as zinc chloride, are commonly used]3].

o Cyclization: Heat the reaction mixture to reflux (typically 80-110 °C, solvent-dependent) for
several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). The
reaction involves the formation of a phenylhydrazone, which then isomerizes to an enamine,
followed by a cyclic rearrangement and elimination of ammonia to yield the indole[3].

o Workup and Neutralization: After the reaction is complete (as indicated by TLC), cool the
mixture to room temperature. Carefully pour the mixture into a beaker of ice water and
neutralize it with a saturated sodium bicarbonate solution until the pH is ~7-8.
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o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
ethyl acetate (3x volumes). Combine the organic layers.

» Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to
yield pure 3,3,7-Trimethyloxindole.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is paramount. A combination of
spectroscopic and chromatographic techniques is employed for comprehensive
characterization. For complex heterocyclic molecules, techniques like Gas
Chromatography/Mass Spectrometry (GC/MS) and Nuclear Magnetic Resonance (NMR) are
indispensable[5].

Workflow for Analytical Characterization
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Caption: Standard workflow for purification and characterization.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: Provides information on the number of different types of protons and their
neighboring environments. Expected signals would include aromatic protons on the
benzene ring, and distinct singlets for the three methyl groups (two at the C3 position and
one at the C7 position).

o 13C NMR: Shows the number of different types of carbon atoms. Key signals would include
the carbonyl carbon (C=0) of the oxindole ring, quaternary carbons, and carbons of the
methyl groups. Direct spectral analysis by techniques like quantitative NMR is often used
to minimize sample preparation[6].

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.
For 3,3,7-Trimethyloxindole (C11H13NO), the expected molecular ion peak [M]* would be at
m/z 175.23. Fragmentation patterns can further help confirm the structure.

 Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
A strong absorption band around 1700-1720 cm~! would be characteristic of the carbonyl
(C=0) group in the five-membered lactam ring of the oxindole.

Applications in Drug Discovery and Research

Heterocyclic compounds are cornerstones of medicinal chemistry due to their structural
diversity and ability to interact with biological targets[7]. The oxindole scaffold, in particular, is a
key structural motif in many approved drugs and clinical candidates|[8].

Role as a Core Scaffold: 3,3,7-Trimethyloxindole serves as a versatile building block. The
methyl groups at the 3-position provide steric bulk and prevent enolization, locking the
stereochemistry at that center. The N-H proton and the aromatic ring can be further
functionalized to generate a library of diverse compounds for screening.

o Anticancer Research: Many heterocyclic compounds, including indole derivatives, are
studied as potential antitumor agents[7][9]. The oxindole core can be modified to target
various pathways involved in cancer progression. For instance, related heterocyclic
structures like 1,2,3-triazoles have been extensively investigated for their antiproliferative
properties[9][10]. The principles of using a core scaffold for modification are similar.

e Enzyme Inhibition: The rigid structure of the oxindole can be used to design specific
inhibitors for enzymes like kinases, proteases, or phosphatases. The substituents on the ring
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can be tailored to fit into the active site of a target enzyme.

o CNS-Active Agents: The indole nucleus is a key component of several neurotransmitters
(e.g., serotonin). As such, indole derivatives are often explored for their potential activity in
the central nervous system.

Safety, Handling, and Storage

Proper handling of all chemical reagents is essential for laboratory safety. While a specific
safety data sheet (SDS) for 3,3,7-Trimethyloxindole is not provided in the search results,
general precautions for related aromatic amines and heterocyclic compounds should be
followed.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves (e.g., nitrile) when handling the compound[11][12].

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors. Avoid contact with skin and eyes[11]. Wash hands thoroughly
after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[13]. Keep
away from incompatible materials such as strong oxidizing agents[13].

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations. Do not let the product enter drains[12].

Conclusion

3,3,7-Trimethyloxindole, identified by CAS number 19501-89-4, is a valuable heterocyclic
compound with significant potential as a building block in drug discovery and materials science.
Its synthesis can be reliably achieved through established methods like the Fischer indole
synthesis. Comprehensive analytical characterization using NMR, MS, and IR spectroscopy is
crucial to ensure its structural integrity and purity. By leveraging the rigid oxindole core,
researchers can design and synthesize novel molecules with tailored biological activities,
contributing to the development of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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